N-((2-hydroxy-1,2,3,4-tetrahydronaphthalen-2-yl)methyl)-[1,1'-biphenyl]-4-carboxamide

• IUPAC Name: N-[(2-hydroxy-3,4-dihydro-1H-naphthalen-2-yl)methyl]-4-phenylbenzamide
• InChI: InChI=1S/C24H23NO2/c26-23(21-12-10-20(11-13-21)18-6-2-1-3-7-18)25-17-24(27)15-14-19-8-4-5-9-22(19)16-24/h1-13,27H,14-17H2,(H,25,26)
• InChI Key: IBUGUCRDQRRCGA-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CC2=CC=CC=C21)(CNC(=O)C3=CC=C(C=C3)C4=CC=CC=C4)O
• Molecular Formula: C24H23NO2
• Molecular Weight: 357.4 g/mol

Description

“N-((2-hydroxy-1,2,3,4-tetrahydronaphthalen-2-yl)methyl)-[1,1’-biphenyl]-4-carboxamide” is a synthetic compound. It’s related to 2-hydroxy-N-(1,2,3,4-tetrahydronaphthalen-1-yl)acetamide, which has a CAS Number of 926271-36-5.

Molecular Structure Analysis

The molecular structure of the compound is complex, involving multiple rings and functional groups. The compound includes a tetrahydronaphthalene moiety, which is a partially hydrogenated derivative of naphthalene.

Physical And Chemical Properties Analysis

The compound “N-((2-hydroxy-1,2,3,4-tetrahydronaphthalen-2-yl)methyl)-[1,1’-biphenyl]-4-carboxamide” has a molecular weight of 373.452. A related compound, 2-hydroxy-N-(1,2,3,4-tetrahydronaphthalen-1-yl)acetamide, has a molecular weight of 205.26 and is a powder at room temperature.

Scientific Research Applications

Anticancer Properties

• .

Bioactive Glycohybrids

• The compound’s structure makes it an interesting candidate for the synthesis of carbohydrate-fused heterocyclic molecules. .

Nucleophilic Attack Sites

• The sulfonamide group in the compound exhibits negative charges around the O4 and O5 atoms, suggesting that this region could serve as a nucleophilic attack site. .

Mechanism of Action

Target of Action

It is known that similar compounds, such as indole derivatives, bind with high affinity to multiple receptors . This suggests that the compound could potentially interact with a variety of biological targets.

Mode of Action

It is known that similar compounds can inhibit the reuptake of serotonin and norepinephrine, and likely induce their release as well . This suggests that the compound might interact with its targets to modulate neurotransmitter levels.

Biochemical Pathways

It is known that similar compounds can affect a variety of biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . This suggests that the compound might interact with multiple biochemical pathways.

Pharmacokinetics

It is known that similar compounds have diverse biological activities and also have an immeasurable potential to be explored for newer therapeutic possibilities . This suggests that the compound might have favorable pharmacokinetic properties.

Result of Action

It is known that similar compounds have diverse biological activities and also have an immeasurable potential to be explored for newer therapeutic possibilities . This suggests that the compound might have a variety of molecular and cellular effects.

Action Environment

It is known that similar compounds have diverse biological activities and also have an immeasurable potential to be explored for newer therapeutic possibilities . This suggests that the compound might be influenced by a variety of environmental factors.